Cas no 125526-07-0 (Pentanoic acid, 2-(ethoxymethylene)-4-methyl-3-oxo-, ethyl ester, (E)-)

• Product Name: Pentanoic acid, 2-(ethoxymethylene)-4-methyl-3-oxo-, ethyl ester, (E)-
• CAS No: 125526-07-0
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 3700068
• PubChem ID: 18520530
• Update Time: 2025-04-22

Pentanoic acid, 2-(ethoxymethylene)-4-methyl-3-oxo-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(ethoxymethylene)-4-methyl-3-oxo-, ethyl ester, (E)-
• Pentanoic acid, 2-(ethoxymethylene)-4-methyl-3-oxo-, ethyl ester, (E)- (9CI)
• DB-210091
• SCHEMBL7171116
• 125526-07-0

• Inchi： 1S/C11H18O4/c1-5-14-7-9(10(12)8(3)4)11(13)15-6-2/h7-8H,5-6H2,1-4H3/b9-7+
• InChI Key： QBQOFGAGRMJUSR-VQHVLOKHSA-N
• SMILES： C(OCC)(=O)/C(=C/OCC)/C(=O)C(C)C

Computed Properties

• Exact Mass: 214.12050905Da
• Monoisotopic Mass: 214.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų